(2S)-2-(methoxymethoxy)propanoic acid

• IUPAC Name: (2S)-2-(methoxymethoxy)propanoic acid
• InChI: InChI=1S/C5H10O4/c1-4(5(6)7)9-3-8-2/h4H,3H2,1-2H3,(H,6,7)/t4-/m0/s1
• InChI Key: SCDDPXCTSGNPLZ-BYPYZUCNSA-N
• Canonical SMILES: CC(C(=O)O)OCOC
• Isomeric SMILES: C[C@@H](C(=O)O)OCOC
• Molecular Formula: C5H10O4
• Molecular Weight: 134.13 g/mol

Description

Synthesis Analysis

This involves detailing the methods used to synthesize the compound, including the starting materials, reaction conditions, and the yield of the product.

Molecular Structure Analysis

This involves the use of techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the physical structure of the molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes, including its reactivity, the conditions needed for the reactions, and the products formed.

Physical And Chemical Properties Analysis

This involves detailing the compound’s physical properties (such as melting point, boiling point, and solubility) and chemical properties (such as acidity, basicity, and reactivity).

Scientific Research Applications

Green Chemistry: Selective Production of Propionic Acid

• Application : Researchers have developed a metal-free catalytic system using NaI as the catalyst to selectively transform bio-based lactic acid (LA) into PA. The hydroxyl group at the α position of the carboxyl group in LA presents a challenge due to its high activation energy. Under optimal conditions, this process yields >99% PA from LA. .

Bio-Based Chemical Routes: Sugar-Derived Propionic Acid

• Application : Researchers have explored sugar-derived propionic acid. Achieving a yield of 0.6 g g⁻¹ from sugar is essential for competitiveness. .

Hydrocarboxylation: Aryl-Substituted Propanoic Acids

• Application : An effective Pd(0)-catalyzed hydrocarboxylation of substituted stilbenes with formic acid and HCOOPh leads to aryl-substituted propanoic acids. .

Mechanism of Action

For biologically active compounds, this involves detailing how the compound interacts with biological systems, including its targets in the body and the biochemical reactions it induces.

Safety and Hazards

This involves detailing the compound’s toxicity, flammability, and other hazards. It also includes information on safe handling and storage of the compound.

Future Directions

This involves discussing potential future research directions, such as new synthetic methods, potential applications, and areas that need further investigation.